Cas no 2089277-49-4 (2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride)

• Product Name: 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride
• CAS No: 2089277-49-4
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 4636594
• Update Time: 2025-06-21

2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride

• Inchi： 1S/C10H11NO2.ClH/c1-10(9(12)13)6-7-4-2-3-5-8(7)11-10;/h2-5,11H,6H2,1H3,(H,12,13);1H
• InChI Key： JQXIYXQZHQTYTG-UHFFFAOYSA-N
• SMILES： C(C1(NC2=CC=CC=C2C1)C)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride

Introduction to 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride (CAS No. 2089277-49-4)

2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2089277-49-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The structural framework of 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride incorporates a substituted indole core, which is a common motif in natural products and bioactive molecules. The presence of a methyl group at the 2-position and a carboxylic acid moiety at the 1-position introduces specific electronic and steric properties that influence its interactions with biological targets. This structural configuration has prompted extensive research into its potential roles in modulating biological pathways, particularly those involving enzymes and receptors relevant to human health.

In recent years, indole derivatives have garnered attention for their involvement in various pharmacological mechanisms. For instance, modifications of the indole ring have been explored in the development of drugs targeting neurological disorders, inflammatory conditions, and even cancer. The carboxylic acid functionality in 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride provides a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. This adaptability has made it a focal point for medicinal chemists seeking to discover novel therapeutic agents.

One of the most compelling aspects of 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride is its potential as a scaffold for drug discovery. The indole core is known to interact with numerous biological targets, including serotonin receptors, which are implicated in mood regulation and neuroprotection. Additionally, derivatives of indole have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The unique substitution pattern of this compound may confer selective binding properties that differentiate it from other indole-based molecules.

Recent studies have begun to unravel the pharmacological profile of 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride. Preclinical investigations suggest that this compound exhibits inhibitory activity against certain enzymes associated with metabolic disorders. The carboxylic acid group serves as a hydrogen bond acceptor, facilitating interactions with active sites of target proteins. Furthermore, the methyl group at the 2-position may influence electron distribution across the molecule, enhancing its binding affinity or selectivity. These features make it an attractive candidate for further optimization.

The synthesis of 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include cyclization reactions to form the indole ring system followed by functional group interconversions to introduce the carboxylic acid and methyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for transitioning from laboratory-scale research to industrial applications.

In the context of drug development pipelines, CAS No. 2089277-49-4 represents an early-stage compound that requires rigorous testing to validate its safety and efficacy. Current research efforts are focused on evaluating its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These parameters are critical determinants of whether a candidate molecule progresses to clinical trials. Additionally, computational modeling techniques are being employed to predict potential side effects and optimize dosing regimens.

The broader significance of 2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride lies in its contribution to expanding the chemical space available for drug discovery. By exploring derivatives of this compound or related scaffolds, researchers can uncover novel mechanisms of action and develop treatments for unmet medical needs. The pharmaceutical industry continues to invest in innovative approaches to screen large libraries of compounds like this one to identify promising leads for further development.

As our understanding of biological systems evolves, so too does our ability to design molecules that interact selectively with disease-causing targets. The versatility of CAS No. 2089277-49-4 as a starting point for medicinal chemistry underscores its importance in ongoing research efforts. Whether used as an intermediate or as a lead compound itself, it exemplifies how structural modifications can yield molecules with significant therapeutic potential.

In conclusion, 2089277-49 - 4 - indole derivative >> is poised to play an important role in future advancements within pharmaceutical chemistry and medicinal biology.
Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas.
Continued investigation into this compound will contribute valuable insights into drug design principles.
By leveraging modern synthetic techniques alongside computational methods researchers can accelerate progress toward new treatments based on such promising scaffolds.
As science advances so too does our capacity harness nature’s building blocks effectively improve human health outcomes globally.